Cas no 868678-92-6 (N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-92-6
• MF: C₂₁H₁₇FN₂O₄
• MW: 380.369088888168
• CID: 6466188
• Update Time: 2025-10-30

N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-(4-acetylphenyl)-1-[(2-fluorophenyl)methoxy]-1,2-dihydro-2-oxo-

• Inchi： 1S/C21H17FN2O4/c1-14(25)15-8-10-17(11-9-15)23-20(26)18-6-4-12-24(21(18)27)28-13-16-5-2-3-7-19(16)22/h2-12H,13H2,1H3,(H,23,26)
• InChI Key： HLVZEMAJCQWFIV-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC=C2F)C=CC=C1C(NC1=CC=C(C(C)=O)C=C1)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 11.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-92-6)

N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 868678-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyridine ring substituted with various functional groups, including an acetyl group at the 4-position of the phenyl ring and a methoxy group attached to the 1-position of the pyridine ring. Additionally, a 2-fluorophenyl group is present at the 1-position, which introduces fluorine atoms into the molecule. The presence of these specific substituents not only influences the electronic properties of the molecule but also contributes to its unique chemical reactivity and biological interactions.

In recent years, there has been a growing interest in developing novel pyridine derivatives as potential drug candidates. The structural features of N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide make it an attractive candidate for further investigation in this area. The combination of an acetyl group and a methoxy group on the phenyl ring can enhance the molecule's solubility and bioavailability, while the fluorine atom in the 2-fluorophenyl group can improve metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacological agents. The pyridine core is a common scaffold in many drugs used to treat various diseases, including central nervous system disorders, cardiovascular diseases, and cancer. By modifying the substituents on the pyridine ring, researchers can fine-tune the biological activity of the molecule to achieve desired therapeutic effects.

Recent studies have demonstrated that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, certain pyridine-based compounds have shown promise in inhibiting enzymes involved in cancer cell proliferation and survival. The structural motif present in N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide suggests that it may possess similar properties and could be further explored for its potential as an anticancer agent.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors to form the pyridine ring, followed by functional group transformations such as acetylation and methylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to introduce the 2-fluorophenyl group with high efficiency.

In addition to its potential therapeutic applications, N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide may also serve as a valuable tool for mechanistic studies in medicinal chemistry. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights into drug design principles that could be applied to other pharmacological agents.

The use of computational methods such as molecular modeling and quantum mechanics simulations can complement experimental studies and provide a more comprehensive understanding of the compound's behavior. These techniques can help predict binding affinities, identify potential drug-drug interactions, and optimize lead structures for improved efficacy and safety.

In conclusion, N-(4-acetylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-92-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a drug candidate or as a tool for mechanistic studies. As research in this area continues to advance, it is likely that new applications and insights will emerge from investigations into this fascinating molecule.